Cas no 1805524-10-0 (6-Bromo-4-(trifluoromethyl)picolinonitrile)

• Product Name: 6-Bromo-4-(trifluoromethyl)picolinonitrile
• CAS No: 1805524-10-0
• MF: C₇H₂BrF₃N₂
• MW: 251.003390789032
• CID: 4900587
• Update Time: 2025-11-01

6-Bromo-4-(trifluoromethyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-(trifluoromethyl)picolinonitrile

• Inchi： 1S/C7H2BrF3N2/c8-6-2-4(7(9,10)11)1-5(3-12)13-6/h1-2H
• InChI Key： WKUVXENUJDVDHS-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C#N)=N1)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 6-Bromo-4-(trifluoromethyl)picolinonitrile

Introduction to 6-Bromo-4-(trifluoromethyl)picolinonitrile (CAS No. 1805524-10-0)

6-Bromo-4-(trifluoromethyl)picolinonitrile, with the chemical formula C₈H₂BrF₃N₂, is a highly versatile intermediate in the field of pharmaceutical and agrochemical research. This compound has garnered significant attention due to its unique structural properties and its potential applications in the synthesis of bioactive molecules. The presence of both bromine and trifluoromethyl substituents makes it a valuable building block for further functionalization, enabling the development of novel compounds with enhanced biological activity.

The CAS No. 1805524-10-0 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and industrial applications. As a halogenated aromatic nitrile, 6-Bromo-4-(trifluoromethyl)picolinonitrile exhibits distinct electronic and steric properties that influence its reactivity in various chemical transformations. These characteristics have made it a subject of interest in synthetic organic chemistry, particularly in the design of heterocyclic scaffolds that are prevalent in many pharmacologically active agents.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug development. The trifluoromethyl group, in particular, is known for its ability to improve metabolic stability, binding affinity, and overall pharmacokinetic profiles of drug candidates. In this context, 6-Bromo-4-(trifluoromethyl)picolinonitrile serves as a crucial precursor for accessing a wide range of fluorinated derivatives, which are being actively explored for their therapeutic potential.

One of the most compelling aspects of 6-Bromo-4-(trifluoromethyl)picolinonitrile is its utility in constructing complex molecular architectures. The bromine atom provides a handle for further modifications via cross-coupling reactions such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. These reactions are fundamental tools in modern synthetic chemistry, allowing chemists to seamlessly integrate diverse functional groups into target molecules. The combination of these two reactive sites—bromine and the nitrile group—makes 6-Bromo-4-(trifluoromethyl)picolinonitrile an exceptionally powerful tool for medicinal chemists seeking to develop innovative drug candidates.

In addition to its role in pharmaceutical synthesis, 6-Bromo-4-(trifluoromethyl)picolinonitrile has shown promise in the agrochemical sector. Fluorinated compounds are increasingly being incorporated into crop protection agents due to their improved efficacy and environmental compatibility. The structural features of this compound make it a suitable candidate for generating novel agrochemicals that target specific biological pathways while minimizing ecological impact.

The synthesis of 6-Bromo-4-(trifluoromethyl)picolinonitrile typically involves multi-step processes that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions on pre-formed picolinonitrile derivatives, followed by functional group manipulations to introduce the desired substituents. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable production methods, aligning with the growing emphasis on environmentally conscious chemical manufacturing.

From a computational chemistry perspective, the electronic properties of 6-Bromo-4-(trifluoromethyl)picolinonitrile have been extensively studied using density functional theory (DFT) and other quantum mechanical methods. These studies have provided insights into how the bromine and trifluoromethyl groups influence the molecule's reactivity and interaction with biological targets. Such computational insights are invaluable for guiding experimental design and optimizing synthetic strategies.

The growing body of research on 6-Bromo-4-(trifluoromethyl)picolinonitrile underscores its significance as a key intermediate in modern chemical synthesis. Its ability to serve as a versatile building block for both pharmaceuticals and agrochemicals makes it an indispensable component in the toolkit of synthetic chemists. As new applications emerge and methodologies evolve, this compound is poised to remain at the forefront of innovation in organic synthesis and drug discovery.

In conclusion, 6-Bromo-4-(trifluoromethyl)picolinonitrile (CAS No. 1805524-10-0) represents a fascinating example of how structural complexity can be leveraged to develop compounds with broad utility across multiple scientific disciplines. Its unique combination of reactive sites and electronic properties continues to drive innovation in synthetic chemistry, pharmaceuticals, and agrochemicals. As research progresses, it is likely that this compound will play an even greater role in shaping the future of molecular design and drug development.